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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Acid Blue
182, a synthetic anthraquinone dye. Understanding the solubility of this compound is critical for

its application in various fields, including textiles, inks, and potentially as a non-absorbable

marker in biomedical research. This document presents quantitative solubility data, detailed

experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Core Solubility Data
The solubility of Acid Blue 182 is a key physicochemical property that dictates its utility in

different formulations and systems. The compound is structurally characterized by a disodium

salt of a sulfonated anthraquinone derivative, which inherently influences its solubility profile.

Quantitative Solubility of Acid Blue 182
The following table summarizes the available quantitative data on the solubility of Acid Blue
182 in various common solvents.
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Solvent Solubility (g/L) Temperature (°C)

Water approx. 30[1] Not Specified

Ethanol < 10[1] Not Specified

Isopropanol < 10[1] Not Specified

Qualitative assessments consistently indicate that Acid Blue 182 is soluble in water and

generally insoluble in organic solvents[2][3][4]. This is attributed to the presence of two sulfonic

acid groups, which enhance its aqueous solubility[5][6].

Experimental Protocols for Solubility Determination
While specific experimental details for the cited data are not exhaustively provided in the public

domain, a standard methodology for determining the solubility of a dye like Acid Blue 182 can

be outlined. The following protocol describes a general approach based on the principles of

equilibrium solubility determination.

Materials and Equipment
Acid Blue 182 (analytical standard)

Solvents of interest (e.g., deionized water, ethanol, isopropanol)

Analytical balance

Volumetric flasks

Centrifuge

Spectrophotometer (UV-Vis)

Thermostatically controlled shaker or water bath

pH meter

Syringe filters (e.g., 0.45 µm)
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General Experimental Procedure
Preparation of Saturated Solutions:

Accurately weigh an excess amount of Acid Blue 182 and add it to a known volume of the

desired solvent in a sealed container.

Agitate the mixture at a constant temperature using a shaker or water bath for a

predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

After the equilibration period, allow the suspension to settle.

Centrifuge the samples at a high speed to pellet the undissolved solid.

Sample Analysis:

Carefully withdraw an aliquot of the clear supernatant. To remove any remaining

suspended particles, filter the aliquot through a syringe filter.

Prepare a series of dilutions of the filtered supernatant with the same solvent.

Measure the absorbance of the diluted solutions at the wavelength of maximum

absorbance (λmax) for Acid Blue 182 using a UV-Vis spectrophotometer.

Quantification:

Create a standard calibration curve by preparing solutions of known concentrations of

Acid Blue 182 in the same solvent and measuring their absorbance.

Use the calibration curve to determine the concentration of Acid Blue 182 in the saturated

supernatant.

Calculate the solubility in the desired units (e.g., g/L).

Experimental Workflow Diagram
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The logical flow of the experimental protocol for determining the solubility of Acid Blue 182 is

illustrated in the following diagram.

Solution Preparation

Separation

Analysis

Weigh excess Acid Blue 182

Add to known volume of solvent

Equilibrate at constant temperature

Centrifuge to pellet undissolved solid

After equilibration

Filter supernatant

Prepare dilutions of supernatant

Measure absorbance (UV-Vis)

Determine concentration

Prepare standard calibration curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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